Cas no 1495025-55-2 (3-(2-(Bromomethyl)butoxy)tetrahydrofuran)

• Product Name: 3-(2-(Bromomethyl)butoxy)tetrahydrofuran
• CAS No: 1495025-55-2
• MF: C₉H₁₇BrO₂
• MW: 237.134082555771
• CID: 5282594
• Update Time: 2025-10-28

3-(2-(Bromomethyl)butoxy)tetrahydrofuran Chemical and Physical Properties

Names and Identifiers

• 3-(2-(Bromomethyl)butoxy)tetrahydrofuran

• Inchi： 1S/C9H17BrO2/c1-2-8(5-10)6-12-9-3-4-11-7-9/h8-9H,2-7H2,1H3
• InChI Key： WDANHCNLDDGSRL-UHFFFAOYSA-N
• SMILES： O(C1COCC1)CC(CC)CBr

Additional information on 3-(2-(Bromomethyl)butoxy)tetrahydrofuran

Introduction to 3-(2-(Bromomethyl)butoxy)tetrahydrofuran (CAS No. 1495025-55-2)

3-(2-(Bromomethyl)butoxy)tetrahydrofuran, identified by its CAS number 1495025-55-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of tetrahydrofuran (THF) derivatives, which are widely utilized as intermediates in synthetic chemistry due to their versatile reactivity and structural properties. The presence of a bromomethyl group at the 2-position of the butoxy side chain enhances its utility in various synthetic transformations, making it a valuable tool for chemists working on complex molecular architectures.

The bromomethyl functional group is particularly noteworthy as it serves as a reactive handle for introducing alkylation or cross-coupling reactions, which are fundamental in the synthesis of biologically active molecules. The butoxy moiety, on the other hand, contributes to the solubility and stability of the compound, facilitating its use in both laboratory-scale reactions and potentially larger industrial processes. The tetrahydrofuran backbone provides a stable cyclic structure that can be further modified or incorporated into more complex frameworks, making this compound a versatile building block in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel methodologies for constructing complex organic molecules, particularly those with potential pharmaceutical applications. 3-(2-(Bromomethyl)butoxy)tetrahydrofuran has emerged as a key intermediate in several innovative synthetic strategies. For instance, its bromomethyl group can be readily converted into other functional moieties such as alkoxides, amines, or thiols through nucleophilic substitution reactions. This adaptability has made it a popular choice for researchers aiming to develop new drug candidates or fine-tune existing molecular structures.

One of the most compelling aspects of 3-(2-(Bromomethyl)butoxy)tetrahydrofuran is its role in facilitating cross-coupling reactions, which are pivotal in modern synthetic organic chemistry. The Suzuki-Miyaura and Heck couplings, in particular, have been extensively employed to construct carbon-carbon bonds under mild conditions. The bromomethyl group can be easily converted into an aryl or vinyl boronic acid derivative or an iodide species, respectively, enabling these transformations to proceed efficiently. Such reactions have been instrumental in the synthesis of complex natural products and novel therapeutic agents.

The pharmaceutical industry has also recognized the potential of 3-(2-(Bromomethyl)butoxy)tetrahydrofuran as a building block for drug discovery programs. Its structural features make it an excellent candidate for generating libraries of compounds with diverse biological activities. By employing combinatorial chemistry or parallel synthesis techniques, researchers can rapidly explore a wide range of derivatives derived from this intermediate. This approach has led to the identification of several lead compounds with promising pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial effects.

Recent advances in computational chemistry have further enhanced the utility of 3-(2-(Bromomethyl)butoxy)tetrahydrofuran by allowing for predictive modeling of its reactivity and interactions with biological targets. Molecular docking studies have been particularly useful in rationalizing how this compound might bind to specific enzymes or receptors, providing insights into its potential therapeutic applications. These computational methods complement traditional experimental approaches by providing high-throughput screening capabilities and reducing the time required to identify promising candidates.

The synthesis of 3-(2-(Bromomethyl)butoxy)tetrahydrofuran itself is another area where innovation has been observed. Modern synthetic routes have focused on improving yields and reducing side reactions, making the preparation of this compound more efficient and scalable. Catalytic methods have been particularly successful in achieving these goals by minimizing waste and energy consumption. Such green chemistry approaches align with the broader industry trend toward sustainable practices in pharmaceutical manufacturing.

The versatility of 3-(2-(Bromomethyl)butoxy)tetrahydrofuran extends beyond pharmaceutical applications into materials science and polymer chemistry. Its ability to undergo controlled functionalization makes it an attractive candidate for developing novel polymers with tailored properties. For example, polymer chemists have explored its use in creating block copolymers or hydrogels that exhibit specific mechanical or biological behaviors. These materials have potential applications in drug delivery systems, tissue engineering, and smart materials.

In conclusion,3-(2-(Bromomethyl)butoxy)tetrahydrofuran (CAS No. 1495025-55-2) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for researchers working on complex molecular constructions. As our understanding of synthetic methodologies continues to evolve,3-(2-(Bromomethyl)butoxy)tetrahydrofuran is poised to play an even greater role in advancing chemical research and developing innovative solutions for societal challenges.